Cas no 1261997-29-8 (4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo-)

4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo-, is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyridinecarboxylic acid core with a substituted phenyl ring, offering versatility as a building block in medicinal chemistry. The presence of fluorine and methyl substituents enhances its reactivity and binding properties, making it useful for designing biologically active compounds. This compound may serve as an intermediate in synthesizing novel drug candidates, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise modifications, supporting structure-activity relationship (SAR) studies in drug discovery.

4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo- structure

1261997-29-8 structure

Product Name:4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo-

CAS No:1261997-29-8

MF:C₁₃H₁₀FNO₃

MW:247.221807003021

MDL:MFCD18316998

CID:2768368

Update Time:2025-06-03

4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo-
- MDL： MFCD18316998
- Inchi： 1S/C13H10FNO3/c1-7-2-3-11(14)8(4-7)10-6-15-12(16)5-9(10)13(17)18/h2-6H,1H3,(H,15,16)(H,17,18)
- InChI Key： GJWDOFZALNOSBP-UHFFFAOYSA-N
- SMILES： C1(=O)NC=C(C2=CC(C)=CC=C2F)C(C(O)=O)=C1

4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB323522-5 g	5-(2-Fluoro-5-methylphenyl)-2-hydroxyisonicotinic acid, 95%; .	1261997-29-8	95%	5g	€1159.00	2023-06-21
abcr	AB323522-5g	5-(2-Fluoro-5-methylphenyl)-2-hydroxyisonicotinic acid, 95%; .	1261997-29-8	95%	5g	€1159.00	2025-04-21

4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo- Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo-

Comprehensive Overview of 4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo- (CAS No. 1261997-29-8)

The compound 4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo- (CAS No. 1261997-29-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core substituted with a fluorophenyl group, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a building block for small-molecule inhibitors targeting various diseases.

In recent years, the demand for heterocyclic compounds like 4-Pyridinecarboxylic acid derivatives has surged due to their versatility in biochemical assays and high-throughput screening. The presence of both fluoro and methyl substituents in this compound enhances its metabolic stability and binding affinity, making it a promising candidate for kinase inhibitors and GPCR modulators. These properties align with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

The synthesis of CAS No. 1261997-29-8 involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization techniques. Its molecular weight and logP values suggest favorable drug-likeness, a key consideration in modern pharmacophore design. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

From a commercial perspective, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo-4-pyridinecarboxylic acid is often sourced by contract research organizations (CROs) and pharmaceutical companies engaged in oncology and inflammatory disease research. Its relevance to targeted therapy aligns with the growing focus on personalized healthcare, a topic frequently searched in AI-driven drug development platforms. The compound’s structure-activity relationship (SAR) is also a subject of ongoing studies, particularly in optimizing bioavailability and selectivity.

Environmental and regulatory considerations for CAS 1261997-29-8 emphasize its classification as a non-hazardous research chemical under standard laboratory conditions. Proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure safety during experimental procedures. The compound’s stability under various pH conditions and solubility in organic solvents further enhance its utility in formulation development.

In summary, 4-Pyridinecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-1,2-dihydro-2-oxo- represents a critical tool in advancing biomedical research. Its integration into combinatorial chemistry libraries and alignment with AI-augmented molecular modeling trends underscore its importance in next-generation therapeutic innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.